2-(2,7-diazaspiro[4.5]dec-2-ylmethyl)benzonitrile dihydrochloride

• IUPAC Name: 2-(2,9-diazaspiro[4.5]decan-2-ylmethyl)benzonitrile
• InChI: InChI=1S/C16H21N3/c17-10-14-4-1-2-5-15(14)11-19-9-7-16(13-19)6-3-8-18-12-16/h1-2,4-5,18H,3,6-9,11-13H2
• InChI Key: VHKAIIDUSOONOS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(C2)CC3=CC=CC=C3C#N)CNC1
• Molecular Formula: C16H21N3
• Molecular Weight: 255.36 g/mol

Description

2-(2,7-diazaspiro[4.5]dec-2-ylmethyl)benzonitrile dihydrochloride, also known as DASB, is a selective serotonin transporter (SERT) ligand that is commonly used in scientific research. It is a fluorescent compound that binds to the SERT, allowing for the visualization and quantification of the serotonin transporter in living cells and tissues.

Mechanism of Action

2-(2,7-diazaspiro[4.5]dec-2-ylmethyl)benzonitrile dihydrochloride binds specifically to the serotonin transporter, blocking the uptake of serotonin into cells. This allows for the visualization and quantification of the transporter in living cells and tissues. This compound is highly selective for the serotonin transporter, and does not bind to other neurotransmitter transporters or receptors.
Biochemical and Physiological Effects
This compound has been shown to have minimal effects on the physiological and biochemical functions of cells and tissues. It does not affect the levels of neurotransmitters or other signaling molecules, and does not alter the function of the serotonin transporter or other membrane proteins.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2,7-diazaspiro[4.5]dec-2-ylmethyl)benzonitrile dihydrochloride is its high selectivity for the serotonin transporter, which allows for the specific labeling and visualization of this protein in living cells and tissues. This compound is also highly stable and can be used in a variety of experimental conditions, including in vitro and in vivo studies.
One limitation of this compound is its relatively low fluorescence intensity, which can make it difficult to detect in some experimental settings. Additionally, this compound is not suitable for use in experiments that require the measurement of serotonin uptake or release, as it blocks the activity of the serotonin transporter.

Future Directions

There are several potential future directions for the use of 2-(2,7-diazaspiro[4.5]dec-2-ylmethyl)benzonitrile dihydrochloride in scientific research. One area of interest is the development of new imaging techniques that can improve the sensitivity and specificity of this compound labeling. Another potential direction is the use of this compound in studies of the serotonin transporter in non-human species, such as rodents and primates. Finally, this compound may be useful in the development of new drugs that target the serotonin transporter, which could have therapeutic applications in the treatment of mood disorders and other conditions.

Synthesis Methods

The synthesis of 2-(2,7-diazaspiro[4.5]dec-2-ylmethyl)benzonitrile dihydrochloride involves several steps, including the reaction of 2-(aminomethyl)benzonitrile with 2,7-diazaspiro[4.5]decane, followed by the addition of hydrochloric acid to form the dihydrochloride salt. The final product is a white powder that is soluble in water and organic solvents.

Scientific Research Applications

2-(2,7-diazaspiro[4.5]dec-2-ylmethyl)benzonitrile dihydrochloride is widely used in scientific research to study the serotonin transporter. It is commonly used in studies of depression, anxiety, and other mood disorders, as well as in studies of drug abuse and addiction. This compound can be used to visualize the distribution and density of the serotonin transporter in the brain and other tissues, and to measure changes in transporter levels in response to various stimuli.